Cas no 554405-05-9 (3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide)

• Product Name: 3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide
• CAS No: 554405-05-9
• MF: C₁₃H₁₂ClIN₂O₂S
• MW: 422.669053077698
• CID: 3105680
• PubChem ID: 3863925
• Update Time: 2025-05-20

3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-N-(2-iodo-5-methyl-phenyl)-benzenesulfonamide
• 3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide
• 3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzenesulfonamide
• SR-01000039810-1
• EN300-05028
• SR-01000039810
• G35224
• Z56889013
• CS-0219822
• AKOS034463805
• 554405-05-9

• Inchi： 1S/C13H12ClIN2O2S/c1-8-2-5-11(15)13(6-8)17-20(18,19)9-3-4-10(14)12(16)7-9/h2-7,17H,16H2,1H3
• InChI Key： QSZXYXBXFPMTNM-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1NS(C1C=CC(=C(C=1)N)Cl)(=O)=O

Computed Properties

• Exact Mass: 421.93527Da
• Monoisotopic Mass: 421.93527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide

Comprehensive Overview of 3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide (CAS No. 554405-05-9)

The compound 3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide (CAS No. 554405-05-9) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of amino, chloro, iodo, and methyl substituents, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing antibiotics, antifungals, and anti-inflammatory agents. The 3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide stands out due to its iodo-substituted aromatic ring, which enhances its reactivity in cross-coupling reactions—a hot topic in modern organic chemistry. This property aligns with the growing interest in palladium-catalyzed reactions and click chemistry, which are frequently searched terms in academic and industrial databases.

From a synthetic perspective, the CAS No. 554405-05-9 compound offers a robust scaffold for designing small-molecule inhibitors. Its chloro and amino groups provide sites for further functionalization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, where researchers leverage computational tools to predict molecular interactions. The compound’s iodo moiety also makes it a candidate for radiolabeling studies, a technique gaining traction in diagnostic imaging.

Environmental and regulatory considerations are another area of focus for 3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide. As sustainability becomes a priority, chemists are exploring greener synthesis routes for such intermediates. Searches for green chemistry alternatives and biodegradable sulfonamides have spiked, reflecting this trend. The compound’s stability under various pH conditions also makes it a subject of interest in formulation science, particularly for controlled-release drug delivery systems.

In the agrochemical sector, sulfonamide derivatives like this one are investigated for their herbicidal and fungicidal properties. The methylphenyl group in its structure may contribute to lipid solubility, enhancing its bioavailability in plant systems. This aligns with the rising demand for crop protection chemicals that are both effective and environmentally benign. Researchers are also probing its potential as a photosensitizer in photodynamic therapy, a field that has seen exponential growth due to its non-invasive nature.

Analytical characterization of CAS No. 554405-05-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring batch-to-batch consistency, a key concern for manufacturers. The compound’s UV absorption profile is another area of study, given its implications for photostability testing—a frequently searched topic in pharmaceutical development forums.

In summary, 3-amino-4-chloro-N-(2-iodo-5-methylphenyl)benzene-1-sulfonamide represents a multifaceted tool for researchers across disciplines. Its structural complexity and functional diversity make it a valuable asset in medicinal chemistry, material science, and agricultural innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.